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The intrinsic thermal stability of the perovskite light-absorbing layer is a critical factor for the
long-term operational performance of perovskite solar cells (PSCs). Formamidinium (FA)-based
lead halide perovskites have emerged as a promising alternative to their methylammonium
(MA) counterparts, primarily due to their superior thermal resilience and more favorable
bandgap. This guide provides an objective comparison of the thermal stability of different
formamidinium-based perovskite compositions, supported by experimental data and detailed
methodologies.

Comparative Thermal Stability Data

The following table summarizes key quantitative data on the thermal stability of various
formamidinium-based perovskites compared to the conventional methylammonium lead iodide
(MAPbDI3).
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Perovskite
Composition

Onset
Decomposition
Temperature (°C)

Key Observations Reference(s)

CHsNHsPbls (MAPDIs)

~275 - 350

Releases ammonia
(NHs) and methyl
iodide (CHsl) at lower
temperatures.
Methane (CHa) is
observed at

[1]

temperatures above
350°C.

HC(NH2)zPbls
(FAPDI3)

~245 - 285 (s-triazine

& NHs release)

Exhibits greater
thermal stability than
MAPDIs due to
stronger interactions
between FA* cations
and the Pble
octahedra.[1]
Decomposition o
products include s-
triazine ((HCN)s) and
NHs at lower
temperatures, while
hydrogen cyanide
(HCN) and NHs are
dominant above
360°C.[1]

HC(NH2)2PbBrs
(FAPDbBr3)

> 400

Shows a two-step
mass loss, with the
organic component
loss occurring above
400°C. It has a higher
activation energy for
thermal degradation

compared to FAPDIs.
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FAo.85Cso.15Pbl3

Degradation is

significantly

accelerated by the
simultaneous

presence of light and [3]
high humidity, leading

to phase separation

into 6-CsPbls, d-

FAPbIs, and Pbl2.[3]

Mixed Cation
(MA/FAIGA)

Mixed-cation
perovskites with
Guanidinium (GAY)
and Formamidinium
(FA*) are more stable
than pure MAPDIs.
However, GA*-rich 4]
compositions can
suffer from
segregation of non-
perovskite GAPDIs,
which can be inhibited
by the simultaneous
substitution with FA*.

HC(NH2)2Snls
(FASNI3)

~147 - 277 (420 - 550
K)

Significantly less

thermally stable than

its lead counterpart,

FAPDIs. [5]
Decomposition starts

at much lower

temperatures.

Experimental Protocols

The assessment of perovskite thermal stability involves a suite of analytical techniques to

probe the material's structural, chemical, and functional integrity under thermal stress.
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. Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which the material begins to decompose by
measuring changes in mass as a function of temperature.

Methodology: A small sample of the perovskite material is placed in a TGA instrument. The
sample is heated at a constant rate (e.g., 10 or 20 °C/min) under a controlled atmosphere
(typically inert, like nitrogen or argon) to prevent oxidative degradation.[2][5] The mass of the
sample is continuously monitored. The onset of mass loss indicates the beginning of thermal
decomposition.

Coupled Techniques: TGA is often coupled with Mass Spectrometry (TGA-MS) or Fourier
Transform Infrared Spectroscopy (TGA-FTIR) to identify the gaseous products evolved
during decomposition.[1][2]

. Differential Scanning Calorimetry (DSC)

Objective: To identify phase transitions and measure the heat flow associated with thermal
events.

Methodology: The perovskite sample and a reference are heated at a constant rate. The
difference in heat flow required to maintain both at the same temperature is measured.
Endothermic or exothermic peaks can indicate phase transitions or decomposition events.

. X-Ray Diffraction (XRD)
Objective: To monitor changes in the crystalline structure of the perovskite film upon heating.

Methodology: In-situ temperature-controlled XRD is performed by heating the perovskite
sample on a stage within the diffractometer. XRD patterns are collected at various
temperature intervals to track changes in crystal structure, such as the appearance of
degradation products (e.g., Pbl2) or phase transitions.

. Device Stability Testing

Objective: To evaluate the operational stability of the complete solar cell device under
thermal stress.
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» Methodology: Perovskite solar cells are subjected to prolonged heating at a specific
temperature (e.g., 85°C) in a controlled environment (e.g., inert atmosphere).[6] The
photovoltaic performance parameters (PCE, Voc, Jsc, FF) are monitored periodically to
assess the degradation over time. Standardized protocols like the International Summit on
Organic Photovoltaic Stability (ISOS) provide guidelines for thermal cycling (ISOS-T) and
combined light-humidity-thermal cycling (ISOS-LT) tests.[7]

Degradation Pathways and Stability Enhancement

The thermal degradation of formamidinium-based perovskites is a complex process. For
FAPDIs, the decomposition can proceed through the release of volatile products like s-triazine,
hydrogen cyanide, and ammonia.[1][2] This is in contrast to MAPDblIs, which primarily
decomposes into methylamine and hydroiodic acid, with an irreversible pathway releasing
methyl iodide and ammonia.[2] The resilience of the FA* cation to irreversible decomposition at
lower temperatures contributes to the enhanced stability of FA-based perovskites.[2]

Strategies to further enhance the thermal stability of formamidinium-based perovskites often
involve compositional engineering. Incorporating smaller cations like methylammonium (MA™)
or inorganic cations like cesium (Cs*) can stabilize the desired black perovskite phase of
FAPDIs.[6][8] These mixed-cation perovskites often exhibit improved thermal and structural
stability.[4][9]
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Caption: Comparative thermal stability of different formamidinium-based perovskites.
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Caption: Experimental workflow for assessing perovskite thermal stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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